Cas no 2225142-48-1 (4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid
• CAS No: 2225142-48-1
• MF: C₁₆H₂₅NO₆
• MW: 327.372805356979
• CID: 5184322
• PubChem ID: 137963842
• Update Time: 2025-07-14

4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(tert-butoxy)carbonyl]amino}methyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,4''-oxane]-1-carboxylic acid
• 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid

• Inchi： 1S/C16H25NO6/c1-13(2,3)22-12(20)17-10-14-8-15(9-14,11(18)19)16(23-14)4-6-21-7-5-16/h4-10H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： OCZLYUQKDJOATR-UHFFFAOYSA-N
• SMILES： C12(CNC(OC(C)(C)C)=O)CC(C(O)=O)(C1)C1(CCOCC1)O2

Additional information on 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo2.1.1hexane-2,4'-oxane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2225142-48-1 and Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylic acid

The compound identified by the CAS number 2225142-48-1 and the product name 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylic acid represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of spirocyclic oxanes, which are known for their unique structural features and biological activities. The presence of a tert-butoxy carbonylamino group in its structure suggests its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spirobicyclo[2.1.1]hexane core in this compound provides a rigid scaffold that can be exploited to optimize pharmacokinetic properties and reduce metabolic liability. This structural motif has been extensively studied for its role in drug design, particularly in the development of small-molecule inhibitors and modulators.

The (tert-butoxy)carbonylamino moiety is a well-known protecting group in peptide chemistry, but its application in this context extends beyond simple protection-deprotection strategies. The stability provided by this group allows for selective functionalization at other positions within the molecule, making it a valuable tool for synthetic chemists. The carboxylic acid functionality at the 1-position of the oxane ring further enhances the reactivity of this compound, enabling further derivatization through esterification, amidation, or other carboxylate-based transformations.

In the realm of bioorganic chemistry, spirocyclic oxanes have garnered attention for their ability to mimic natural products and bioactive scaffolds. The unique conformational constraints imposed by the spirobicycle structure can lead to novel interactions with biological macromolecules, such as enzymes and receptors. This compound's potential as a building block for drug discovery is underscored by its ability to incorporate multiple functional handles that can be tailored to specific biological targets.

Recent studies have demonstrated the utility of spirocyclic compounds in addressing unmet medical needs, particularly in oncology and neurology. The rigid framework of these molecules allows for precise tuning of physicochemical properties, including solubility, permeability, and metabolic stability. The 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylic acid is no exception, offering a versatile platform for the development of next-generation therapeutics.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirobicyclo[2.1.1]hexane core, followed by functional group manipulations to introduce the tert-butoxy carbonylamino and carboxylic acid moieties. Advances in catalytic processes have enabled more efficient and sustainable routes to such complex molecules, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmacological profile of this compound is yet to be fully elucidated, but preliminary data suggest promising activity in certain disease models. Its structural features align well with known pharmacophores that exhibit therapeutic efficacy, positioning it as a candidate for further investigation in preclinical studies. Collaborative efforts between synthetic chemists and biologists are essential to unlock its full potential as a lead compound or intermediate for more sophisticated drug candidates.

The role of computational chemistry in designing and optimizing molecules like this one cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions, assess metabolic stability, and guide synthetic strategies with unprecedented precision. By integrating experimental data with computational insights, scientists can accelerate the discovery process and increase the likelihood of success in drug development programs.

The future prospects for this compound are bright, given its structural complexity and functional diversity. Continued research will focus on exploring new synthetic pathways, evaluating its biological activity across multiple targets, and optimizing its pharmacokinetic properties through structural modifications. As our understanding of molecular interactions deepens, compounds like 4-({(tert-butoxy)carbonylamino}methyl)-3-oxaspirobicyclo[2.1.1]hexane-2,4'-oxane-1-carboxylic acid are poised to make significant contributions to pharmaceutical innovation.